Cas no 66300-15-0 (4-(三氟甲基)苯基硫代氯甲酸酯)

4-(三氟甲基)苯基硫代氯甲酸酯 structure
4-(三氟甲基)苯基硫代氯甲酸酯 structure
Product Name:4-(三氟甲基)苯基硫代氯甲酸酯
CAS No:66300-15-0
MF:C8H4ClF3OS
MW:240.629970550537
CID:2950769
PubChem ID:20312816
Update Time:2025-04-21

4-(三氟甲基)苯基硫代氯甲酸酯 Chemical and Physical Properties

Names and Identifiers

    • 4-(三氟甲基)苯基硫代氯甲酸酯
    • SCHEMBL11579428
    • OEIPZBWLOIUORC-UHFFFAOYSA-N
    • 66300-15-0
    • O-(4-(Trifluoromethyl)phenyl) carbonochloridothioate
    • O-[4-(trifluoromethyl)phenyl] chloromethanethioate
    • Inchi: 1S/C8H4ClF3OS/c9-7(14)13-6-3-1-5(2-4-6)8(10,11)12/h1-4H
    • InChI Key: OEIPZBWLOIUORC-UHFFFAOYSA-N
    • SMILES: ClC(OC1C=CC(C(F)(F)F)=CC=1)=S

Computed Properties

  • Exact Mass: 239.9623481g/mol
  • Monoisotopic Mass: 239.9623481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 41.3Ų

4-(三氟甲基)苯基硫代氯甲酸酯 Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:66300-15-0)4-(TRIFLUOROMETHYL)PHENYL CHLOROTHIOFORMATE
Order Number:sfd10384
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
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Suzhou Senfeida Chemical Co., Ltd
(CAS:66300-15-0)4-(TRIFLUOROMETHYL)PHENYL CHLOROTHIOFORMATE
sfd10384
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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